Cas no 2229656-84-0 (3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol)

• Product Name: 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol
• CAS No: 2229656-84-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5815185
• PubChem ID: 165762487
• Update Time: 2025-05-23

3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[4-(1-Pyrrolidinyl)phenyl]-2-propen-1-ol
• 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol
• EN300-1786668
• 2229656-84-0
• 3-[4-(pyrrolidin-1-yl)phenyl]prop-2-en-1-ol

• Inchi： 1S/C13H17NO/c15-11-3-4-12-5-7-13(8-6-12)14-9-1-2-10-14/h3-8,15H,1-2,9-11H2
• InChI Key： SYORNLMWFWLEJT-UHFFFAOYSA-N
• SMILES： C(O)C=CC1=CC=C(N2CCCC2)C=C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 389.7±30.0 °C(Predicted)
• pka: 14.57±0.10(Predicted)

Additional information on 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol

Research Brief on 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol (CAS: 2229656-84-0): Recent Advances and Applications

In recent years, the compound 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol (CAS: 2229656-84-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine and phenylpropene moieties, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and neuroprotective activities. The unique structural features of this compound make it a valuable candidate for further investigation and drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific inflammatory pathways by targeting key signaling molecules such as NF-κB and COX-2. The study utilized in vitro and in vivo models to validate these findings, highlighting the compound's potential as a novel anti-inflammatory agent.

Another significant area of research involves the anticancer properties of 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol. A recent preprint article on bioRxiv reported that this compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The researchers employed high-throughput screening and molecular docking techniques to identify potential binding sites and interactions with cellular targets, providing a foundation for future structure-activity relationship (SAR) studies.

In addition to its therapeutic potential, the synthetic routes and pharmacokinetic properties of 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol have also been explored. A 2022 publication in Organic & Biomolecular Chemistry detailed an optimized synthetic protocol for this compound, emphasizing improved yield and purity. Furthermore, preliminary pharmacokinetic studies in rodent models indicated favorable absorption and distribution profiles, suggesting good bioavailability for oral administration.

Despite these promising findings, challenges remain in the development of 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol as a therapeutic agent. Issues such as potential off-target effects, metabolic stability, and scalability of synthesis need to be addressed in future research. Ongoing studies are investigating these aspects, with the aim of advancing this compound toward preclinical and clinical trials.

In conclusion, 3-4-(pyrrolidin-1-yl)phenylprop-2-en-1-ol (CAS: 2229656-84-0) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and relatively unexplored therapeutic potential make it a promising candidate for further investigation. Continued efforts in understanding its mechanisms of action, optimizing its pharmacological properties, and addressing developmental challenges will be crucial for translating this compound into clinical applications.